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Compound of Interest

Compound Name: Indolin-6-ylboronic acid

Cat. No.: B594351

Essential Safety and Handling Guide for Indolin-
6-ylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Indolin-
6-ylboronic acid (CAS No. 1253912-15-0) in a laboratory setting. The following procedures
are based on established best practices for handling boronic acids and related chemical
compounds to ensure the safety of all personnel.

Hazard Identification and Risk Assessment

While a comprehensive Safety Data Sheet (SDS) for Indolin-6-ylboronic acid is not readily
available, data from closely related compounds, such as Indole-6-boronic acid, indicate that it
should be handled as a potential irritant.[1] All laboratory work should be preceded by a
thorough risk assessment.

Potential Hazards:
 Skin Irritation: May cause redness and discomfort upon contact.[1]
» Eye Irritation: May cause serious eye irritation.[1]

e Respiratory Tract Irritation: Inhalation of dust may cause respiratory discomfort.[1]
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Safety Operating Guide

Check Availability & Pricing

BENGHE

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for various laboratory operations involving Indolin-6-

ylboronic acid.

Operation

Eye and Face
Protection

Hand Protection

Body Protection

Respiratory
Protection

Receiving and

Safety glasses

Not generally

o _ Nitrile gloves Laboratory coat _
Storage with side shields required
A . N95 respirator (if
Weighing and Chemical safety o )
) _ _ Nitrile gloves Laboratory coat not in a fume
Aliquoting (Solid)  goggles
hood)
Dissolving and Chemical safety Work in a
Solution goggles and face  Nitrile gloves Laboratory coat certified chemical
Handling shield fume hood
] Chemical safety Work in a
Running L . )
) goggles and face  Nitrile gloves Laboratory coat certified chemical
Reactions
shield fume hood
. Chemical- _
Chemical safety ) Work in a
, o resistant apron » _
Waste Disposal goggles and face  Nitrile gloves certified chemical

shield

over a laboratory

coat

fume hood

PPE Selection Workflow
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BENGHE O ey &

PPE Selection

Eye/Face Protection:
- Goggles
- Face shield

Hand Protecti
- Nitrile gloves

Final Check

Hazard and Task Assessment

Identify the Task: Assess Hazards: Body Protect
- Weighing - Dust inhalation ody Protection Verify PPE is appropriate Ye
Start: Handling _ i -Lab coat — pprop! s Proceed with work
Indolin-6-ylboronic acid Solution prep - Skin/eye contact ~Apron for the task and hazards
- Reaction ~ Splashes
- Disposal

Respiratory Protection:

- Fume hood
- N95 respirator

No, reassess.
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Preparation

1. Assemble Reagents:
- Indolin-6-ylboronic acid
- Aryl halide
- Catalyst & Ligand
- Base & Solvent

\

2. Dry Glassware

\

[ 3. Purge with Inert Gas ]

Reagtion
Y

[ 4. Add Reagents to Flask ]

\

5. Heat and Stir

\

[ 6. Monitor Progress (TLC/LC-MS) ]

Reaction Complete

Work-up angrPurification

[ 7. Quench Reaction ]

\

8. Extraction

\

[9. Purification (e.g., Chromatography)j

\

[ 10. Characterize Product]
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Start: Waste Generated

Liquid

Solid Waste

(gloves, weigh boats, etc.) Lepls s

Place in sealed

hazardous waste container

Organic Aqueous

[ Organic Solvents ] [ Aqueous Solution ]

Collect in labeled

hazardous solvent waste container

Small Quantity

Large Quantity

Neutralize (pH 6-8)

Not Peritted

Flush down drain with Collect in labeled
>100x water hazardous aqueous waste container

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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